Cas no 63244-03-1 (2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester)

• Product Name: 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester
• CAS No: 63244-03-1
• MF: C₁₄H₁₁NO₂S₂
• MW: 289.37264084816
• CID: 1649168
• Update Time: 2024-08-30

2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester
• 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methyl ester

• Inchi： 1S/C14H11NO2S2/c1-17-13(16)12-11(9-6-4-3-5-7-9)10(8-15)14(18-2)19-12/h3-7H,1-2H3
• InChI Key： PLYHDVHOJMQTAQ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(SC)=C(C#N)C=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 289.02323

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 98-100 °C(Solv: methanol (67-56-1))
• Boiling Point: 462.8±45.0 °C(Predicted)
• PSA: 50.09